Cas no 1421477-80-6 (1-(5-chloro-2-methoxyphenyl)-3-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea
• CAS No: 1421477-80-6
• MF: C₁₅H₁₇ClN₄O₃
• MW: 336.773482084274
• CID: 6256628
• PubChem ID: 71795142
• Update Time: 2025-05-22

1-(5-chloro-2-methoxyphenyl)-3-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea
• VU0542034-1
• 1-(5-CHLORO-2-METHOXYPHENYL)-3-[2-(4-METHYL-6-OXOPYRIMIDIN-1-YL)ETHYL]UREA
• 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea
• F6258-0379
• AKOS024545900
• 1-(5-chloro-2-methoxyphenyl)-3-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)urea
• 1421477-80-6

• Inchi： 1S/C15H17ClN4O3/c1-10-7-14(21)20(9-18-10)6-5-17-15(22)19-12-8-11(16)3-4-13(12)23-2/h3-4,7-9H,5-6H2,1-2H3,(H2,17,19,22)
• InChI Key： KWUJQFRZJJKGAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCCN1C=NC(C)=CC1=O)=O)OC

Computed Properties

• Exact Mass: 336.0989181g/mol
• Monoisotopic Mass: 336.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylurea

Comprehensive Guide to 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea (CAS No. 1421477-80-6)

1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea (CAS No. 1421477-80-6) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This urea derivative features a unique molecular structure, combining a chloro-methoxyphenyl group with a methyl-dihydropyrimidinone moiety, making it an interesting candidate for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific biological pathways.

The compound's molecular formula and weight, along with its physicochemical properties, make it particularly valuable in medicinal chemistry. Recent studies suggest that 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea may interact with certain enzymes or receptors, opening new possibilities for therapeutic applications. Its chloro-substituted phenyl ring and dihydropyrimidinone core are structural features commonly found in bioactive molecules, which explains the growing scientific interest in this compound.

In the context of current research trends, CAS 1421477-80-6 aligns with the increasing demand for novel small molecule modulators in drug development. Pharmaceutical companies and academic laboratories are actively investigating similar compounds for their potential in addressing various health challenges. The urea linkage in this molecule is particularly noteworthy, as it often contributes to enhanced binding affinity and selectivity in drug-target interactions.

The synthesis of 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and verifying its structural integrity. These quality control measures are crucial for research applications where compound purity directly impacts experimental outcomes.

From a commercial perspective, CAS 1421477-80-6 represents an important building block in medicinal chemistry. The global market for specialized pharmaceutical intermediates continues to grow, driven by the expanding drug discovery sector. Suppliers of this compound must adhere to strict quality standards to meet the demands of research institutions and pharmaceutical developers. Proper storage conditions, typically at controlled temperatures and protected from moisture, are essential to maintain the compound's stability over time.

Researchers interested in 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea often search for information about its solubility profile, biological activity, and potential analogs. The compound's methoxy and chloro substituents contribute to its unique electronic properties, which may influence its behavior in biological systems. These structural features are frequently modified in medicinal chemistry optimization programs to improve drug-like properties.

The safety profile of CAS 1421477-80-6 is an important consideration for laboratory personnel. While comprehensive toxicological data may be limited for this specific compound, standard precautions for handling organic chemicals should always be followed. This includes the use of appropriate personal protective equipment and working in well-ventilated areas. Researchers should consult safety data sheets and conduct proper risk assessments before working with this material.

In the broader context of drug discovery, compounds like 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea contribute to the growing toolbox of molecular scaffolds available to medicinal chemists. The integration of computational chemistry and high-throughput screening methods has accelerated the identification of promising compounds with this structural motif. This aligns with current trends in precision medicine and targeted therapy development.

The patent landscape surrounding urea-based compounds and dihydropyrimidinone derivatives suggests ongoing commercial interest in this chemical space. Companies and research institutions are actively exploring the therapeutic potential of such molecules, particularly in areas like kinase inhibition and protein-protein interaction modulation. This makes CAS 1421477-80-6 a compound worth watching in the coming years as research progresses.

For laboratories working with 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]urea, proper documentation and record-keeping are essential. This includes maintaining detailed records of synthesis procedures, analytical data, and biological testing results. Such documentation not only supports research reproducibility but also facilitates potential intellectual property protection and regulatory submissions in the future.

As the field of medicinal chemistry continues to evolve, compounds like CAS 1421477-80-6 will likely play increasingly important roles in drug discovery campaigns. The combination of its chloro-methoxyphenyl and dihydropyrimidinone moieties offers multiple opportunities for structural modification and optimization. Researchers are encouraged to explore the full potential of this interesting chemical entity while adhering to ethical research practices and safety guidelines.